Cas no 160938-18-1 (4-Chloro-2-iodo-1-nitrobenzene)

4-Chloro-2-iodo-1-nitrobenzene is a halogenated nitroaromatic compound with the molecular formula C₆H₃ClINO₂. This structurally versatile intermediate is valued in organic synthesis for its reactivity at multiple sites, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of chloro, iodo, and nitro groups offers distinct electronic and steric properties, making it useful in pharmaceutical and agrochemical research. Its crystalline solid form ensures stability under standard conditions, while the iodine substituent enhances its utility in metal-catalyzed reactions. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat.

4-Chloro-2-iodo-1-nitrobenzene structure

160938-18-1 structure

Product Name:4-Chloro-2-iodo-1-nitrobenzene

CAS No:160938-18-1

MF:C₆H₃ClINO₂

MW:283.450992822647

MDL:MFCD11007732

CID:824940

PubChem ID:11426100

Update Time:2025-06-07

4-Chloro-2-iodo-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-iodo-1-nitrobenzene
- 4-Chloro-2-iodonitrobenzene
- Benzene, 4-chloro-2-iodo-1-nitro-
- LogP
- 1-nitro-2-iodo-4-chlorobenzene
- 1-Iodo-2-nitro-5-chlorobenzene
- OTLJSDATRAVVAV-UHFFFAOYSA-N
- AKOS009385489
- DS-15043
- SCHEMBL2766183
- O11207
- 160938-18-1
- EN300-39786
- MFCD11007732
- DTXSID90465548
- SY101616
- CS-0041170
- DB-357985
- 4-chloro-2-iodo-1-nitro-benzene
- MDL： MFCD11007732
- Inchi： 1S/C6H3ClINO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H
- InChI Key： OTLJSDATRAVVAV-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 282.88929
Monoisotopic Mass: 282.88970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8
XLogP3: 3

Experimental Properties

Density: 2.094±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.077 g/l) (25 º C),
PSA: 43.14

4-Chloro-2-iodo-1-nitrobenzene Pricemore >>

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